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A Comparative Guide to the Efficacy of Polyaluminum Chloride (PAC) Coagulants in Water
Treatment

Polyaluminum chloride (PAC) has emerged as a highly efficient coagulant in water and
wastewater treatment, offering several advantages over traditional coagulants like aluminum
sulfate (alum). PAC products are a group of polymerized inorganic aluminum salts with the
general formula [Al2(OH)nCle-n]m. The efficacy of PAC is largely determined by its basicity,
which is the molar ratio of hydroxyl groups to aluminum ions. This guide provides a
comparative analysis of different PAC coagulants, supported by experimental data, to assist
researchers and professionals in selecting the optimal coagulant for their specific applications.

Performance Comparison of PAC Coagulants

The performance of different PAC coagulants can be evaluated based on several key
parameters, including turbidity removal, Chemical Oxygen Demand (COD) reduction, optimal
dosage, and flocculation characteristics. The basicity of PAC is a critical factor influencing its
performance, with different basicity levels being suitable for different water qualities.[1]

Key Findings from Experimental Data:

o High-Basicity PAC: Generally more effective for treating highly turbid wastewater.[1] They
tend to have a higher degree of polymerization, which enhances their ability to form larger,
more robust flocs.[2] Studies have shown that high-basicity PAC (B = 85%) can significantly
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reduce the residual aluminum content in treated water and lower the required dosage
compared to lower basicity PACs.[3]

o Low-Basicity PAC: Often preferred for treating low-turbidity water, such as drinking water, as
high-basicity products may cause an increase in turbidity in such conditions.[1]

e PAC vs. Other Coagulants: In comparative studies, PAC consistently demonstrates superior
performance over alum, requiring lower dosages, operating over a broader pH range, and
producing less sludge.[4][5] When compared to Poly Aluminum Ferric Chloride (PAFC), PAC
has been shown to have better turbidity removal at a lower optimal dosage.[6]

The following tables summarize quantitative data from various studies comparing the efficacy
of different coagulants.

Table 1: Turbidity Removal Efficiency
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Initial Optimal Final Turbidity
Coagulant

T Turbidity Dosage Turbidity Removal Reference
ype

(NTU) (mglL) (NTU) (%)

PAC (High

o 174 Not Specified <1.0 > 94 [3]
Basicity)

PAC (Low

o 17.4 Not Specified < 1.0 >94 [3]
Basicity)

Poly

Aluminum

Ferric 18.3-136 13.5 Not Specified >98.3 [6]
Chloride

(PAFC)

Polyaluminu
m Chloride 18.3-136 6.5 Not Specified > 98.3 [6]
(PAC)

Aluminum
Sulfate 10 - 1000 10-20 Not Specified 82.9-99.0 [7]
(Alum)

Polyaluminu
m Chloride 10 - 1000 10-20 Not Specified  93.8 - 99.6 [7]
(PAC)

Polyaluminu
m Chloride Not Specified 70 Not Specified 98 [8]
(PAC)

Ferric
Chloride Not Specified 200 Not Specified 91 [8]
(FeCls)

Aluminum
Sulfate Not Specified 100 Not Specified 93 [8]
(Alum)

Table 2: Chemical Oxygen Demand (COD) Removal Efficiency
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o Optimal . CcoD
Coagulant Initial COD Final COD
T (mglL) Dosage (mglL) Removal Reference
e m m
P J (mgiL) ’ )
Polyaluminu
m Chloride Not Specified 70 Not Specified 70 [8]
(PAC)
Ferric
Chloride Not Specified 200 Not Specified 64 [8]
(FeCls)
Aluminum
Sulfate Not Specified 100 Not Specified 54 [8]
(Alum)
Polyaluminu
m Chloride Not Specified 2000 Not Specified 56 9]
(PAC)
Polyaluminu )
) N 16 (with 0.04 N
m Chloride Not Specified PAM) Not Specified 91 [10]
(PAC)
Polyaluminu
m Chloride
(PAC) with 712 25 20 97.19 [11]
Clarifier
Sludge

Experimental Protocols

The standard method for evaluating and comparing the performance of different coagulants is
the Jar Test. This procedure simulates the coagulation and flocculation processes of a water
treatment plant on a laboratory scale.[12][13]

Detailed Jar Test Protocol:

e Sample Preparation:
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o Collect a representative sample of the raw water to be treated.

o Measure and record the initial parameters of the raw water, including turbidity, pH,
temperature, and COD.[14]

o Fill a series of six beakers (jars) with equal volumes (e.g., 1000 mL) of the raw water
sample.[14]

Coagulant Dosing:

o Prepare stock solutions of the different PAC coagulants to be tested.

o Add varying dosages of each PAC coagulant to the respective jars. It is crucial to test a
range of dosages to determine the optimal concentration.[15]

Coagulation (Rapid Mix):

o Place the beakers on a gang stirrer.

o Begin rapid mixing at a high speed (e.g., 120-200 rpm) for a short period (e.g., 1-3
minutes) immediately after adding the coagulant.[6][11] This step ensures the rapid and
uniform dispersion of the coagulant throughout the water.[12]

Flocculation (Slow Mix):

o Reduce the stirring speed to a slower rate (e.g., 20-40 rpm) for a longer duration (e.g., 15-
30 minutes).[6][11] This gentle mixing promotes the formation of larger and more stable
flocs by encouraging particle collisions.[12]

Sedimentation (Settling):

o Stop the stirrer and allow the flocs to settle quiescently for a predetermined time (e.g., 15-
30 minutes).[9][15]

o Observe and record the floc characteristics, such as size, density, and settling rate.

Analysis:
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o Carefully collect a supernatant sample from each jar without disturbing the settled sludge.
o Measure the final turbidity, pH, and COD of the supernatant from each jar.[14]

o Calculate the percentage removal for each parameter to determine the optimal coagulant
and dosage.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for comparing
PAC coagulants.

Set up Jar Test Apparatus Add Different PAC
Collect Raw Water Sample (6 Beakers with 1000mL Water) P-| Coagulants & Dosages P Collect Supernatant
A A
vy Y A4 Yyv
Measure Initial Parameters Rapid Mix Measure Final Parameters
(Turbidity, pH, COD) (1-3 min @ 120-200 rpm) (Turbidity, pH, COD)
A4 A4 A4 Y
Slow Mix Compare Removal Efficiency
(15-30 min @ 20-40 rpm) & Determine Optimal Coagulant
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Sedimentation
(15-30 min)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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